Cas no 117290-46-7 (Benzenemethanol, a-methyl-, propanoate, (1S)-)
117290-46-7 structure
Product Name:Benzenemethanol, a-methyl-, propanoate, (1S)-
CAS No:117290-46-7
MF:C11H14O2
MW:178.227663516998
CID:1206605
Update Time:2024-08-02
Benzenemethanol, a-methyl-, propanoate, (1S)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-methyl-, propanoate, (1S)-
- Benzenemethanol, α-methyl-, 1-propanoate, (αS)-
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- Inchi: 1S/C11H14O2/c1-3-11(12)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
- InChI Key: WCIQNYOXLZQQMU-VIFPVBQESA-N
- SMILES: C1([C@@H](OC(=O)CC)C)=CC=CC=C1
Computed Properties
- Exact Mass: 178.09942
Experimental Properties
- Density: 1.012±0.06 g/cm3(Predicted)
- Boiling Point: 229.5±9.0 °C(Predicted)
- PSA: 26.3
Benzenemethanol, a-methyl-, propanoate, (1S)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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